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Compound of Interest

Compound Name: 4-Amino-3-bromoisoquinoline

Cat. No.: B112583

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazard information
currently available for 4-Amino-3-bromoisoquinoline (CAS No: 40073-37-8). The information
herein is compiled from publicly accessible safety data sheets of structurally similar
compounds, and databases. This document is intended to support risk assessment and the
implementation of safe handling procedures in a laboratory or drug development setting.

Chemical and Physical Properties

Property Value Source

CAS Number 40073-37-8 Pharmaffiliates

Molecular Formula CoH7BrN2 United States Biological[1]
Molecular Weight 223.07 g/mol United States Biological[1]
Appearance Solid Sigma-Aldrich[2]

Storage Temperature -20°C United States Biological[1]

Hazard Identification and Classification

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),
4-Amino-3-bromoisoquinoline is classified as follows:
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

H319: Causes serious eye

. 2A N
Irritation irritation
Specific Target Organ Toxicity ]
. H335: May cause respiratory
— Single Exposure 3

(Respiratory tract irritation)

irritation

Source: PubChem|3]

Signal Word: Warning

Hazard Pictograms:

lwsalt text

Toxicological Information

Specific quantitative toxicological data, such as LD50 values for 4-Amino-3-

bromoisoquinoline, are not readily available in the public domain. The hazard assessment is

therefore based on the GHS classification derived from notifications to ECHA and data from

structurally related compounds.

Potential Mechanism of Action and Toxicological

Pathways

While specific studies on the toxicological pathways of 4-Amino-3-bromoisoquinoline are not

available, the broader class of 4-aminoquinolines is known to exert biological effects through

various mechanisms. A plausible, yet unverified, hypothesis for the toxicity of 4-Amino-3-

bromoisoquinoline could involve the disruption of lysosomal function.[4] 4-Aminoquinolines

are known to accumulate in lysosomes, leading to an increase in lysosomal pH and inhibition of

lysosomal enzymes. This can disrupt cellular processes such as autophagy and endocytosis,

potentially leading to cytotoxicity.
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The presence of a bromine atom on the isoquinoline ring may also contribute to its toxicity
profile, potentially through mechanisms such as metabolic activation to reactive intermediates.
However, without specific experimental data, this remains speculative.

Adverse Effects
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Caption: Hypothesized toxicological pathway of 4-Amino-3-bromoisoquinoline.

Handling and Storage

Engineering Controls:

o Work in a well-ventilated area. Use of a chemical fume hood is recommended, especially
when handling the solid material to avoid dust inhalation.

e Ensure eyewash stations and safety showers are readily accessible.
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Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear protective gloves (e.g., nitrile rubber), a lab coat, and closed-toe
shoes.

» Respiratory Protection: If dusts are generated, a NIOSH-approved particulate respirator is
recommended.

Storage:
o Store in a tightly sealed container in a cool, dry, and well-ventilated area.
 Recommended storage temperature is -20°C.[1]

o Keep away from incompatible materials such as strong oxidizing agents.

First Aid Measures
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Exposure Route

First Aid Procedure

If swallowed, rinse mouth with water. Do NOT

Ingestion induce vomiting. Call a poison control center or
seek immediate medical attention.
Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Wash contaminated clothing
before reuse. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Experimental Protocols

Detailed experimental protocols for the safety and toxicological assessment of 4-Amino-3-

bromoisoquinoline are not publicly available. However, standard OECD guidelines for

chemical safety testing would be appropriate for generating such data. These would include:

Acute Oral Toxicity: OECD Test Guideline 423

Acute Dermal Toxicity: OECD Test Guideline 402

Acute Inhalation Toxicity: OECD Test Guideline 403

Skin Irritation/Corrosion: OECD Test Guideline 439 (In Vitro) or 404 (In Vivo)

Serious Eye Damage/Irritation: OECD Test Guideline 492 (In Vitro) or 405 (In Vivo)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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